{1-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]-3-piperidinyl}methanol

• IUPAC Name: [1-[2-(2,6,6-trimethylcyclohexen-1-yl)ethyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C17H31NO/c1-14-6-4-9-17(2,3)16(14)8-11-18-10-5-7-15(12-18)13-19/h15,19H,4-13H2,1-3H3
• InChI Key: DEDIZRGGKALFSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(CCC1)(C)C)CCN2CCCC(C2)CO
• Molecular Formula: C17H31NO
• Molecular Weight: 265.4 g/mol

Description

{1-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]-3-piperidinyl}methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is also known as cariprazine and is a partial agonist of the dopamine D3 and D2 receptors.

Mechanism of Action

{1-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]-3-piperidinyl}methanol acts as a partial agonist of the dopamine D3 and D2 receptors. It has been shown to have a higher affinity for the D3 receptor, which is implicated in the mesolimbic pathway, a key pathway in the reward system. By modulating the activity of these receptors, cariprazine can affect the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
{1-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]-3-piperidinyl}methanol has been shown to have several biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the prefrontal cortex, which is involved in the regulation of mood and cognition. It has also been shown to decrease the release of dopamine in the striatum, which is involved in the regulation of movement. In addition, it has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {1-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]-3-piperidinyl}methanol in lab experiments is its high selectivity for dopamine D3 and D2 receptors. This allows researchers to study the specific effects of these receptors on various physiological and behavioral processes. However, one limitation of using cariprazine is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of {1-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]-3-piperidinyl}methanol. One area of interest is the development of more selective and potent compounds that target the dopamine D3 receptor. Another area of interest is the study of the effects of cariprazine on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, there is a need for more studies on the long-term effects of cariprazine on brain function and behavior.

Synthesis Methods

{1-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]-3-piperidinyl}methanol can be synthesized using a multi-step process. The first step involves the reaction of 2,6,6-trimethylcyclohex-2-enone with ethyl magnesium bromide to form the corresponding alcohol. This intermediate is then reacted with 3-piperidinyl boronic acid to obtain the final product.

Scientific Research Applications

{1-[2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethyl]-3-piperidinyl}methanol has been extensively studied for its potential applications in the treatment of various psychiatric disorders, including schizophrenia and bipolar disorder. It has been shown to have a high affinity for dopamine D3 and D2 receptors, which are implicated in the pathophysiology of these disorders. In addition, it has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.